Cas no 71601-85-9 (T0400-3816)

• Product Name: T0400-3816
• CAS No: 71601-85-9
• MF: C₉H₂ClF₉O₆S₃
• MW: 508.742209911346
• MDL: MFCD02690361
• CID: 2800008
• PubChem ID: 4116657
• Update Time: 2025-04-21

T0400-3816 Chemical and Physical Properties

Names and Identifiers

• HMS1787L20
• 2-Chloro-1,3,5-tris-trifluoromethanesulfonylbenzene
• 2,4,6-tris(trifluoromethylsulphonyl)chlorobenzene
• 71601-85-9
• MFCD02690361
• T0400-3816
• DTXCID70350347
• Z56757036
• DTXSID90399490
• 1-Chloro-2,4,6-tris(trifluoromethylsulfonyl)benzene
• AKOS008024627
• Benzene, 2-chloro-1,3,5-tris[(trifluoromethyl)sulfonyl]-

• MDL： MFCD02690361
• Inchi： 1S/C9H2ClF9O6S3/c10-6-4(27(22,23)8(14,15)16)1-3(26(20,21)7(11,12)13)2-5(6)28(24,25)9(17,18)19/h1-2H
• InChI Key： ZNDYDXMCYMQYNE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1S(C(F)(F)F)(=O)=O)S(C(F)(F)F)(=O)=O)S(C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 507.8558325Da
• Monoisotopic Mass: 507.8558325Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 845
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 128Ų